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Abstract

Tetramethylguanidinium azide (TMGA) has emerged as a significant reagent in organic
synthesis, valued for its properties as a stable, soluble, and effective source of the azide anion.
This technical guide provides a comprehensive overview of its discovery, historical context,
synthesis, and known physical and chemical properties. Detailed experimental protocols,
guantitative data, and workflow visualizations are presented to serve as a practical resource for
laboratory professionals. While TMGA is widely used as a synthetic tool, a notable gap exists in
the public domain regarding its energetic properties.

Discovery and Historical Context

Tetramethylguanidinium azide was first reported in 1966 by A. J. Papa in the Journal of
Organic Chemistry.[1] The initial synthesis was part of a broader study on the azidolysis of 2-
chlorotetramethylguanidine and the synthetic utility of guanidinium azides. The primary
motivation for its development was to provide a convenient and stable alternative to hydrazoic
acid, which is notoriously explosive and hazardous to handle.

TMGA quickly found its place in the synthetic chemist's toolkit as a versatile azidating agent. Its
high solubility in a range of organic solvents and its nature as a salt of a strong organic base
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(tetramethylguanidine) and a strong nucleophile (azide) made it particularly effective for
nucleophilic substitution reactions. A significant application is in carbohydrate chemistry for the
stereoselective synthesis of glycosyl azides, which are important intermediates in the formation
of N-glycans. It has also been successfully employed in the synthesis of a wide variety of
organic azides, including alkyl, alkenyl, propargyl, acyl, and sulfonyl azides, as well as in the
ring-opening of epoxides.

Physicochemical Properties

Tetramethylguanidinium azide is a colorless, hygroscopic solid.[1] It is highly soluble in water
and common organic solvents such as chloroform, dichloromethane, acetonitrile, nitromethane,
dimethylformamide (DMF), and acetone. It is, however, insoluble in diethyl ether and
tetrahydrofuran (THF).[1]

Table 1: Physical and Chemical Properties of Tetramethylguanidinium Azide

Property Value Reference
Molecular Formula CsH14Ne [2][3]
Molecular Weight 158.21 g/mol [2]
Appearance Colorless, hygroscopic solid [1]

Soluble in water, chloroform,
N dichloromethane, acetonitrile,
Solubility ] [1]
nitromethane, DMF, acetone.

Insoluble in diethyl ether, THF.

Experimental Protocols
Synthesis of Tetramethylguanidinium Azide

The standard and original procedure for the preparation of TMGA involves the reaction of
hydrazoic acid with tetramethylguanidine.[1]

Experimental Workflow: Synthesis of Tetramethylguanidinium Azide
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Caption: Workflow for the synthesis of Tetramethylguanidinium Azide.
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Detailed Procedure:

e Preparation of Hydrazoic Acid Solution: A solution of hydrazoic acid in diethyl ether is
carefully prepared. Caution: Hydrazoic acid is highly toxic and explosive. This step should be
performed in a well-ventilated fume hood with appropriate safety precautions.

o Reaction: To a stirred solution of tetramethylguanidine in diethyl ether, the ethereal solution
of hydrazoic acid is added dropwise. The reaction is typically carried out at room
temperature.

« |solation: Tetramethylguanidinium azide precipitates out of the ethereal solution as a white
solid. The precipitate is collected by filtration, washed with cold diethyl ether to remove any
unreacted starting materials, and dried under vacuum to yield the final product.

Spectroscopic and Thermal Properties

While the use of tetramethylguanidinium azide is well-documented, specific quantitative data
regarding its spectroscopic and thermal properties are not readily available in the public
domain.

Table 2: Spectroscopic and Thermal Data of Tetramethylguanidinium Azide

Analysis Data Reference

Characteristic azide
Infrared (IR) Spectroscopy asymmetric stretch expected General azide literature[4]
around 2100-2250 cm~1.

Data not available in searched
1H NMR Spectroscopy lterat
iterature.

Data not available in searched
13C NMR Spectroscopy

literature.
Differential Scanning Data not available in searched
Calorimetry (DSC) literature.
Thermogravimetric Analysis Data not available in searched
(TGA) literature.
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Energetic Properties

A significant gap in the publicly available literature exists concerning the energetic properties of
tetramethylguanidinium azide. While many organic azides are known to be energetic
materials, there is no specific data on the heat of formation, impact sensitivity, or friction
sensitivity of TMGA. This lack of data is a critical consideration for its large-scale synthesis and

handling, and further research in this area is warranted.

Table 3: Energetic Properties of Tetramethylguanidinium Azide

Property Value Reference

Data not available in searched

Heat of Formation (AHf°) )
literature.

Data not available in searched

Impact Sensitivity iterat
iterature.

Data not available in searched

Friction Sensitivity lterat
iterature.

Applications in Synthesis

The primary utility of tetramethylguanidinium azide lies in its role as a potent and convenient

source of the azide nucleophile.

Logical Relationship: Application of TMGA in Nucleophilic Substitution
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Caption: General scheme for nucleophilic substitution using TMGA.

Safety Considerations

o Tetramethylguanidinium azide is a stable compound under normal laboratory conditions.[1]

e Itis crucial to avoid the use of halogenated solvents (e.g., dichloromethane, chloroform) in
reactions involving TMGA, as this can lead to the formation of explosive diazidomethane.[1]

¢ As with all azides, there is a potential risk of explosion, especially when heated or in the
presence of heavy metals. Standard safety precautions for handling azides should be strictly
followed.

e The starting material, hydrazoic acid, is highly toxic and explosive and must be handled with
extreme care.

Conclusion

Tetramethylguanidinium azide, since its discovery in 1966, has proven to be a valuable
reagent in organic synthesis, offering a safer and more convenient alternative to hydrazoic acid
for the introduction of the azide functionality. Its utility in the synthesis of complex molecules,
particularly in carbohydrate chemistry, is well-established. However, this in-depth guide
highlights a significant lack of publicly available quantitative data on its spectroscopic, thermal,
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and, most critically, energetic properties. Further characterization of these properties is
essential for a complete understanding of this important compound and to ensure its safe
handling and application in both academic and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylguanidinium-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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